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Compound of Interest

Compound Name: SCH 40120

Cat. No.: B1680905 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of stock

solutions of SCH 40120, a potent 5-lipoxygenase inhibitor. Adherence to these guidelines is

crucial for ensuring the accuracy and reproducibility of experimental results.

Data Presentation
A summary of the essential quantitative data for SCH 40120 is provided in the table below. This

information is critical for accurate preparation of stock solutions.
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Parameter Value Source

Molecular Formula C₁₈H₁₅ClN₂O [1]

Molecular Weight 310.78 g/mol [1]

Recommended Solvent
Dimethyl Sulfoxide (DMSO),

Anhydrous
General Laboratory Practice

Recommended Stock

Concentration
10 mM - 50 mM (in DMSO) General Laboratory Practice

Storage of Stock Solution

-20°C (short-term, ≤ 1 month)

or -80°C (long-term, ≤ 6

months)

[2]

Final DMSO Concentration in

Assay

< 0.5% (to avoid cellular

toxicity)
[2][3]

Experimental Protocols
The following is a detailed protocol for the preparation of a 10 mM stock solution of SCH 40120
in DMSO. This protocol is based on general best practices for handling similar small molecule

inhibitors.

Materials:

SCH 40120 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber glass vials or polypropylene tubes with secure caps

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Sterile, disposable serological pipettes and pipette tips
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Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Procedure:

Pre-dissolution Preparation:

Equilibrate the SCH 40120 powder to room temperature before opening the vial to prevent

condensation of moisture.

Ensure a sterile working environment, such as a laminar flow hood, to prevent

contamination of the stock solution.

Weighing the Compound:

Tare a sterile vial on a calibrated analytical balance.

Carefully weigh the desired amount of SCH 40120 powder into the vial. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 3.108 mg of SCH 40120.

Calculation:

Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

Mass (mg) = 0.010 mol/L * 0.001 L * 310.78 g/mol * 1000 mg/g = 3.108 mg

Dissolution in DMSO:

Add the calculated volume of anhydrous DMSO to the vial containing the SCH 40120
powder. For the example above, add 1 mL of DMSO.

Securely cap the vial and vortex the solution for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that all the powder has dissolved and the solution is

clear. If particulates are still visible, brief sonication (5-10 minutes) in a water bath at room

temperature may be used to aid dissolution.[4] Gentle warming to 37°C for a short period

can also be considered if the compound is not temperature-sensitive.[4]
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Aliquoting and Storage:

Once the SCH 40120 is completely dissolved, aliquot the stock solution into smaller,

single-use volumes in sterile, amber vials or polypropylene tubes. This practice minimizes

freeze-thaw cycles and protects the compound from light degradation.

For short-term storage (up to 1 month), store the aliquots at -20°C.[2]

For long-term storage (up to 6 months), store the aliquots at -80°C.[2]

Preparation of Working Solutions:

To prepare a working solution for cell-based assays, the DMSO stock solution should be

serially diluted in the appropriate cell culture medium.

It is critical to ensure that the final concentration of DMSO in the assay is below 0.5% to

avoid solvent-induced toxicity to the cells.[2][3]

To prevent precipitation of the compound upon dilution into an aqueous medium, it is

recommended to add the stock solution to the medium while gently vortexing.

Mandatory Visualizations
The following diagrams illustrate the key workflows and concepts described in this document.
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Preparation of SCH 40120 Stock Solution

Weigh SCH 40120 Powder

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve
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Figure 1. Workflow for preparing SCH 40120 stock solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1680905?utm_src=pdf-body-img
https://www.benchchem.com/product/b1680905?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dilution for Cell-Based Assays

SCH 40120 Stock
in DMSO
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Figure 2. Dilution protocol for preparing working solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1680905#how-to-prepare-sch-40120-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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